Cas no 875573-60-7 (7β-Acetyloxy-7α-9-(dimethyl(tert-butylsilyloxy)nonylestr-4-en-3-one)

• Product Name: 7β-Acetyloxy-7α-9-(dimethyl(tert-butylsilyloxy)nonylestr-4-en-3-one
• CAS No: 875573-60-7
• MF: C₃₅H₆₀O₄Si
• MW: 572.934012413025
• CID: 4773512
• Update Time: 2025-10-31

7β-Acetyloxy-7α-9-(dimethyl(tert-butylsilyloxy)nonylestr-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• 7β-Acetyloxy-7α-[9-(dimethyl(tert-butylsilyloxy)nonyl]estr-4-en-3-one
• 17β-hydroxy-7α-[9-[[(1,1-dimethylethyl)dimethylsilyl]oxy]nonyl]-estr-4-en-3-one acetate
• Fulvestrant Impurity 40
• Fulvestrant Impurity 22Q: What is Fulvestrant Impurity 22 Q: What is the CAS Number of Fulvestrant Impurity 22
• 7β-Acetyloxy-7α-9-(dimethyl(tert-butylsilyloxy)nonylestr-4-en-3-one

• Inchi： 1S/C35H60O4Si/c1-25(36)39-32-19-18-31-33-26(15-13-11-9-8-10-12-14-22-38-40(6,7)34(2,3)4)23-27-24-28(37)16-17-29(27)30(33)20-21-35(31,32)5/h24,26,29-33H,8-23H2,1-7H3/t26-,29+,30-,31+,32+,33-,35+/m1/s1
• InChI Key： UZWBDRNDIWPAKA-QIXFLCTJSA-N
• SMILES： C([C@@H]1CC2=CC(=O)CC[C@]2([H])[C@@]2([H])CC[C@@]3([C@@H](OC(=O)C)CC[C@@]3([H])[C@]12[H])C)CCCCCCCCO[Si](C)(C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 14

Additional information on 7β-Acetyloxy-7α-9-(dimethyl(tert-butylsilyloxy)nonylestr-4-en-3-one

Compound CAS No. 875573-60-7: 7β-Acetyloxy-7α-9-(dimethyl(tert-butylsilyloxy)nonylestr-4-en-3-one

The compound with CAS No. 875573-60-7, known as 7β-Acetyloxy-7α-9-(dimethyl(tert-butylsilyloxy)nonylestr-4-en-3-one, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intricate molecular architecture and potential applications in drug delivery systems, bioactive materials, and advanced chemical synthesis. The tert-butylsilyl group attached to the molecule plays a crucial role in modulating its reactivity and stability, making it a valuable tool in modern chemical research.

Recent studies have highlighted the importance of silicon-based functional groups in enhancing the bioavailability and pharmacokinetic profiles of therapeutic agents. The tert-butylsilyl ether moiety in this compound has been shown to improve the solubility and permeability of drug candidates, which are critical factors in drug development. Researchers have also explored the use of this compound as a precursor for synthesizing bioactive molecules, such as anti-inflammatory agents and anticancer drugs, leveraging its ability to undergo selective chemical transformations under mild conditions.

In terms of synthesis, the preparation of 7β-Acetyloxy-7α-9-(dimethyl(tert-butylsilyloxy)nonylestr-4-en-3-one involves a multi-step process that combines advanced organic synthesis techniques with precise control over stereochemistry. The incorporation of the tert-butylsilyl group is achieved through a silylation reaction, which is carefully optimized to ensure high yields and product purity. This compound serves as a versatile building block for constructing complex molecular frameworks, particularly in the realm of natural product total synthesis and bioconjugate chemistry.

The structural features of this compound, including its enone system and acetyl ester group, contribute to its reactivity in various chemical reactions. For instance, the enone moiety can participate in [4+2] cycloaddition reactions, enabling the formation of cyclic structures that are essential in many bioactive compounds. Additionally, the acetyl ester group provides sites for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

From an environmental perspective, the development of efficient synthetic routes for this compound is crucial to minimize waste and reduce its ecological footprint. Recent advancements in catalytic asymmetric synthesis have provided new avenues for producing enantiomerically pure versions of this compound, which are highly desirable in pharmaceutical research. Furthermore, the use of renewable feedstocks and green chemistry principles in its synthesis aligns with global efforts to promote sustainable chemical practices.

In conclusion, CAS No. 875573-60-7, or 7β-Acetyloxy-7α-9-(dimethyl(tert-butylsilyloxy)nonylestr-4-en-3-one, represents a cutting-edge compound with vast potential across multiple scientific disciplines. Its unique structure, coupled with recent breakthroughs in its synthesis and application, positions it as a key player in advancing modern chemical research and development.